Methyl 4-(2-(4,6-difluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-(2-(4,6-difluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate is a useful research compound. Its molecular formula is C16H11F2N3O3S and its molecular weight is 363.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
- Benzothiazole Derivatives : Novel 4-thiazolidinones containing benzothiazole moieties have been synthesized and evaluated for their anticancer activity. These compounds showed promising results against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).
- Pyrazole with Benzo[d]thiazole Derivatives : Certain synthesized compounds in this category demonstrated significant cytotoxicity and apoptotic activity against various cancer cell lines, including breast and liver cancers (Liu et al., 2019).
Antimicrobial Activity
- Fluorobenzamides with Thiazole and Thiazolidine : These compounds have been synthesized and shown to exhibit antimicrobial activity against a range of bacteria and fungi. The presence of a fluorine atom was found to enhance the antimicrobial efficacy (Desai et al., 2013).
- Triazole-Thione Derivatives : Synthesized 1,3,4-triazole-5(4H)-thione derivatives displayed high activity in the analgesic-anti-inflammatory field but were found to be inactive against bacteria and fungi (Salgın-Gökşen et al., 2007).
Other Therapeutic Applications
- Antihypertensive α-Blocking Agents : Compounds synthesized from methyl 2-(thiazol-2-ylcarbamoyl)acetate showed promising antihypertensive α-blocking activity with low toxicity (Abdel-Wahab et al., 2008).
- Monoamine Oxidase Inhibitors : New series of 1-benzyl-4-(benzylidenehydrazono)-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxides showed inhibition activities against monoamine oxidases, suggesting potential applications in neurological disorders (Ahmad et al., 2018).
Properties
IUPAC Name |
methyl 4-[[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]carbamoyl]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F2N3O3S/c1-24-15(23)9-4-2-8(3-5-9)14(22)20-21-16-19-13-11(18)6-10(17)7-12(13)25-16/h2-7H,1H3,(H,19,21)(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOHKSRZDXZVONZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)NNC2=NC3=C(C=C(C=C3S2)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F2N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.